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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the gas-phase studies of
vanadium carbonyl cations. It delves into the experimental methodologies employed to
investigate these species, presents key quantitative data on their spectroscopic properties and
energetics, and discusses the insights gained into their structure, bonding, and reactivity. This
information is crucial for understanding the fundamental chemistry of vanadium and can inform
the design of new catalysts and therapeutic agents.

Introduction

Vanadium carbonyl cations, [V(CO)n]+, are fascinating species that serve as model systems
for understanding metal-ligand interactions. In the gas phase, free from solvent effects, their
intrinsic properties can be precisely determined. Techniques such as infrared photodissociation
(IRPD) spectroscopy and collision-induced dissociation (CID) have been instrumental in
characterizing these ions. This guide will explore the key findings from these studies, providing
a detailed look at the experimental approaches and the data they have generated.
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Experimental Methodologies

The gas-phase study of vanadium carbonyl cations relies on sophisticated mass spectrometry
techniques coupled with laser spectroscopy. The two primary methods discussed here are
Infrared Photodissociation (IRPD) Spectroscopy and Collision-Induced Dissociation (CID).

Infrared Photodissociation (IRPD) Spectroscopy

IRPD spectroscopy is a powerful tool for obtaining vibrational spectra of mass-selected ions.
This technique provides valuable information about the geometric and electronic structures of
the cations.[1]

Experimental Protocol:

e lon Generation: Vanadium carbonyl cations are typically produced in a pulsed laser
vaporization/supersonic expansion source.[2] A high-power laser is focused onto a rotating
and translating vanadium rod in the presence of a carrier gas (e.g., helium) seeded with
carbon monoxide. The resulting plasma cools and reacts during the supersonic expansion,
forming a variety of vanadium carbonyl cluster cations.[3]

e Mass Selection: The generated ions are guided into a time-of-flight (TOF) mass
spectrometer. The desired vanadium carbonyl cation, [V(CO)n]+, is mass-selected by a
series of electrostatic lenses and gates.

« Irradiation: The mass-selected ion packet is irradiated with a tunable infrared laser.[1] When
the laser frequency is resonant with a vibrational mode of the ion, it absorbs a photon.

o Dissociation: The absorbed energy leads to the dissociation of the ion, typically through the
loss of one or more carbonyl ligands: [V(CO)n]+ + hv - [V(CO)n-1]+ + CO.

» Fragment Analysis: The resulting fragment ions are analyzed by a second stage of mass
spectrometry.

e Spectrum Generation: The vibrational spectrum is recorded by plotting the fragment ion
intensity as a function of the infrared laser wavelength.[1]
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Figure 1: Experimental workflow for Infrared Photodissociation (IRPD) Spectroscopy.

Collision-Induced Dissociation (CID)

CID is a tandem mass spectrometry technique used to determine the bond dissociation
energies (BDESs) of gas-phase ions. By colliding the ions with a neutral gas, kinetic energy is
converted into internal energy, leading to fragmentation.[4]

Experimental Protocol:

lon Generation and Selection: Vanadium carbonyl cations are generated and mass-
selected as described for IRPD spectroscopy.

Acceleration: The mass-selected ions are accelerated to a known kinetic energy.

Collision Cell: The ions are then guided into a collision cell containing a neutral collision gas
(e.g., Xenon) at a low pressure.[5]

Collision and Fragmentation: Collisions between the vanadium carbonyl cations and the
collision gas cause fragmentation, again typically through the loss of CO ligands. The extent
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of fragmentation depends on the collision energy.

e Product Analysis: The kinetic energies of both the unreacted parent ions and the fragment
ions are analyzed using an electrostatic energy analyzer, and their intensities are measured
after mass analysis in a subsequent mass spectrometer (e.g., a quadrupole).[4][5]

o Data Analysis: The bond dissociation energy is determined by analyzing the fragmentation
cross-section as a function of the collision energy.[5]
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Figure 2: Experimental workflow for Collision-Induced Dissociation (CID).

Quantitative Data

The gas-phase studies of vanadium carbonyl cations have yielded valuable quantitative data,
particularly on their vibrational frequencies and bond dissociation energies.

Vibrational Frequencies

The C-O stretching frequencies are sensitive probes of the electronic structure and bonding
within the metal carbonyl cations. A red-shift (lower frequency) compared to free CO (2143 cm-
1) indicates stronger back-donation from the metal d-orbitals to the CO 1t* orbitals, which
weakens the C-O bond.
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. C-O Stretching Frequency
Species ( ) Reference
cm—?

V(CO)e* 2097 (2]

1646, 1700, 1984, 2120, 2130,
V2(CO)10* [3]
2158, 2164, 2175

1715, 1835, 1948, 1995, 2038,
VNb(CO)10* 3]
2150

1708, 1825, 1930, 1980, 2025,
VTa(CO)1o* [3]
2145

Table 1: Experimentally determined C-O stretching frequencies for selected vanadium
carbonyl cations.

Bond Dissociation Energies (BDES)

While a complete set of sequential bond dissociation energies for the V(CO)n+ series is not
readily available in the literature, studies on related systems provide valuable insights. For
instance, the sequential bond energies of Pt(CO)x+ have been determined using guided-ion
beam tandem mass spectrometry.[2] Theoretical calculations on dinuclear vanadium-group
metal carbonyl cations suggest that the binding energy of a weakly bound CO ligand in
VM(CO)10+ is on the order of 7 kcal/mol.[1] The study of Th+(CO)x using guided ion beam CID
provides a template for how such data can be acquired and analyzed.[5]

Structure, Bonding, and Reactivity

The combination of experimental data and theoretical calculations has provided a detailed
picture of the structure and bonding in vanadium carbonyl cations.

e Mononuclear Cations (V(CO)n+): The fully coordinated species observed experimentally is
the octahedral V(CO)6+ cation.[2] This 17-electron species is paramagnetic.[6][7] The
observation of a single C-O stretching band for V(CO)6+ is consistent with its high symmetry.

[2]
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 Dinuclear Cations (V2(CO)n+): Studies on dinuclear vanadium carbonyl cations reveal the
presence of bridging carbonyl ligands, which are characterized by significantly red-shifted C-
O stretching frequencies.[1][3] For example, in V2(CO)10+, bands observed well below 2000
cm-1 are indicative of bridging COs.[3] The bonding in these dinuclear species can involve
direct metal-metal bonds.[3]

» Reactivity: Gas-phase reactivity studies show that the reactivity of vanadium cluster cations
towards small molecules like CO can be size-dependent.[8] For instance, on bare Vn+
clusters, CO can spontaneously dissociate to form carbide and oxide species.[8] This
highlights the potential of these clusters to activate small molecules, a key step in many
catalytic processes.

Conclusion

Gas-phase studies of vanadium carbonyl cations have provided fundamental insights into the
nature of metal-ligand bonding and the intrinsic properties of these important chemical species.
Techniques like IRPD and CID have been pivotal in elucidating their structures, vibrational
properties, and energetics. The data gathered from these experiments, in conjunction with
theoretical calculations, continues to enhance our understanding of organometallic chemistry
and catalysis. Future work in this area, particularly the systematic determination of sequential
bond dissociation energies for the V(CO)n+ series, will further refine our knowledge and
provide crucial benchmarks for theoretical models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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